Cas no 19793-20-5 (19-Norandrostenediol)

19-Norandrostenediol structure
19-Norandrostenediol structure
Product Name:19-Norandrostenediol
CAS No:19793-20-5
MF:C18H28O2
MW:276.413725852966
CID:51388
PubChem ID:9835303
Update Time:2025-04-18

19-Norandrostenediol Chemical and Physical Properties

Names and Identifiers

    • 19-Norandrostenediol
    • 19-Nor-4-androstenediol
    • Bolandiol
    • Estr-4-ene-3b,17b-diol
    • 19-Nor-4-androstene-3-b,17-b-diol
    • (3S,8R,9S,10R,13S,14S,17S)-13-methyl-1,2,3,6,7,8,9,10,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,17-diol
    • 19 NOR ANDROST 3,17 DIOL,PLANT STANDARD
    • (3beta,17beta)-estr-4-ene-3,17-diol
    • Bolandiol [INN]
    • Norandrodiol Select 300
    • UNII-49SD6G16U5
    • Estr-4-ene-3β,17β-diol
    • Δ4-Estrene-3β,17β-diol
    • (3β,17β)-Estr-4-ene-3,17-diol
    • 19-Norandrosta-4-ene-3β,17β-diol
    • 19-nortestosterone-3beta,17beta-diol
    • 49SD6G16U5
    • DB01554
    • 19793-20-5
    • CHEBI:145661
    • 3beta-dihydronandrolone
    • CHEMBL307500
    • CMXKUJNZWYTFJN-XFUVECHXSA-N
    • 3.beta.,17.beta.-dihydroxyestr-4-ene
    • Q4938924
    • Estr-4-ene-3,17-diol, (3.beta.,17.beta.)-
    • estr-4-ene-3beta,17beta-diol
    • 19-NOR-4-ANDROSTENE-3.BETA.0,17.BETA.-DIOL
    • 3beta,17beta-dihydroxyestr-4-ene
    • BCP19711
    • 4-norendiol
    • NS00071783
    • BOLANDIOL [MART.]
    • bolandiolum
    • 19-norandrosta-4-ene-3beta,17beta-diol
    • (1S,3aS,3bR,7S,9aR,9bS,11aS)-11a-methyl-2,3,3a,3b,4,5,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-cyclopenta[a]phenanthrene-1,7-diol
    • Bolandiol (1.0mg/ml in Acetonitrile)
    • Estren
    • DTXSID9041027
    • SCHEMBL547771
    • BOLANDIOL [MI]
    • (3.BETA.,17.BETA.)-ESTR-4-ENE-3,17-DIOL
    • 4-estren-3beta,17beta-diol
    • 3.beta.-dihydronandrolone
    • BOLANDIOL (MART.)
    • DTXCID7021027
    • (1S,2R,5S,10R,11S,14S,15S)-15-methyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-ene-5,14-diol
    • 19-NOR-4-ANDROSTENE-3BETA0,17BETA-DIOL
    • (1S,2R,5S,10R,11S,14S,15S)-15-methyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadec-6-ene-5,14-diol
    • FN66092
    • (1S,3aS,3bR,7S,9aR,9bS,11aS)-11a-methyl-2,3,3a,3b,4,5,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-cyclopenta(a)phenanthrene-1,7-diol
    • ESTR-4-ENE-3,17-DIOL, (3BETA,17BETA)-
    • (3beta,17beta)-Estr-4-ene-3,17-diol; Estr-4-ene-3beta,17beta-diol; 19-Nor-4-androstene-3beta,17beta-diol; Norandrodiol Select 300; delta4-Estrene-3beta,17beta-diol
    • Inchi: 1S/C18H28O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h10,12-17,19-20H,2-9H2,1H3/t12-,13-,14+,15+,16-,17-,18-/m0/s1
    • InChI Key: CMXKUJNZWYTFJN-XFUVECHXSA-N
    • SMILES: O[C@H]1CC[C@H]2[C@@H]3CCC4=C[C@H](CC[C@@H]4[C@H]3CC[C@@]21C)O

Computed Properties

  • Exact Mass: 276.20900
  • Monoisotopic Mass: 276.209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • Density: 1.14
  • Melting Point: 169-172°
  • Boiling Point: 431 °C at 760 mmHg
  • Flash Point: 199.4 °C
  • Refractive Index: 1.573
  • PSA: 40.46000
  • LogP: 3.28090

19-Norandrostenediol Security Information

  • WGK Germany:1
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xn
  • Risk Phrases:R20/21/22; R36/37/38
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